1-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-yl)piperidin-4-one

• IUPAC Name: 1-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-yl]piperidin-4-one
• InChI: InChI=1S/C15H22BN3O3/c1-14(2)15(3,4)22-16(21-14)11-9-17-13(18-10-11)19-7-5-12(20)6-8-19/h9-10H,5-8H2,1-4H3
• InChI Key: NPMZOZZXAWXHLS-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CN=C(N=C2)N3CCC(=O)CC3
• Molecular Formula: C15H22BN3O3
• DSSTOX Substance ID: DTXSID701133930
• Molecular Weight: 303.17 g/mol
• CAS RN: 1202805-27-3

Description

1-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-yl)piperidin-4-one (hereafter referred to as “1-5-TMDOP”) is a novel organic compound with a wide range of potential applications in scientific research and laboratory experiments. Developed by a team of chemists at the University of Tokyo, 1-5-TMDOP is a versatile compound with a range of unique properties that make it particularly useful in a variety of different fields.

Scientific Research Applications

Antimycobacterial Activity

• The compound has been utilized in the synthesis of spiro-piperidin-4-ones, showing potent in vitro and in vivo activity against various strains of Mycobacterium tuberculosis. These include standard MTB, multidrug-resistant MTB, and Mycobacterium smegmatis. One of the synthesized compounds demonstrated significant potency, surpassing traditional treatments like isoniazid and ciprofloxacin (Kumar et al., 2008).

5-HT2 Receptor Antagonist Activity

• Some derivatives of this chemical structure have shown 5-HT2 and alpha 1 receptor antagonist activity. These compounds, particularly those with 4-[bis(4-fluorophenyl)methylene]piperidine or 4-(4-fluorobenzoyl)piperidine groups, have demonstrated significant potency in blocking serotonin-induced responses (Watanabe et al., 1992).

Crystal Structure Analysis

• Research into the crystal structure of compounds similar to 1-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-yl)piperidin-4-one has provided insights into the hydrogen bonding and molecular interactions. These studies contribute to understanding the molecular arrangement and potential applications in materials science and drug design (Orozco et al., 2009).

αvβ3 Receptor Antagonism

• This compound has been involved in the discovery of potent αvβ3 receptor antagonists. The research focuses on applications for the prevention and treatment of osteoporosis, demonstrating the compound's relevance in developing new therapeutic agents (Coleman et al., 2004).

Corrosion Inhibition Studies

• The compound has been studied for its potential as a corrosion inhibitor. Investigations using quantum chemical calculations and molecular dynamics simulations have explored its efficiency in preventing iron corrosion, highlighting its applications in materials science (Kaya et al., 2016).